![molecular formula C9H5ClF4O2 B3041160 2-[3-chloro-2-fluoro-6-(trifluoromethyl)phenyl]acetic Acid CAS No. 261763-14-8](/img/structure/B3041160.png)
2-[3-chloro-2-fluoro-6-(trifluoromethyl)phenyl]acetic Acid
Overview
Description
2-[3-chloro-2-fluoro-6-(trifluoromethyl)phenyl]acetic Acid, also known as 2-Fluoro-6-(trifluoromethyl)phenylacetic acid, is a chemical compound with the CAS Number: 179946-32-8 . It has a molecular weight of 222.14 . The compound is solid in physical form .
Physical And Chemical Properties Analysis
This compound has a boiling point of 86-89 .Mechanism of Action
Target of Action
Compounds with similar structures have been known to interact with various receptors and enzymes, which could potentially be the targets .
Mode of Action
It’s worth noting that similar compounds have been used in suzuki–miyaura (sm) cross-coupling reactions . In these reactions, the compound may act as an organoboron reagent, participating in carbon–carbon bond-forming reactions .
Biochemical Pathways
It’s known that similar compounds participate in the suzuki–miyaura cross-coupling reactions, which involve the formation of carbon–carbon bonds . This suggests that the compound could potentially affect biochemical pathways involving carbon–carbon bond formation.
Result of Action
Given its potential use in suzuki–miyaura cross-coupling reactions, it might play a role in the formation of carbon–carbon bonds, which are fundamental to many biological processes .
Action Environment
It’s known that the success of suzuki–miyaura cross-coupling reactions, in which similar compounds participate, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .
Advantages and Limitations for Lab Experiments
2-[3-chloro-2-fluoro-6-(trifluoromethyl)phenyl]acetic Acid has several advantages for use in laboratory experiments. This compound is stable and easy to handle, making it ideal for use in high-throughput screening assays. This compound is also relatively inexpensive and readily available, making it accessible to researchers with limited resources. However, this compound has certain limitations, such as its limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.
Future Directions
There are several potential future directions for research involving 2-[3-chloro-2-fluoro-6-(trifluoromethyl)phenyl]acetic Acid. One area of interest is the development of more potent and selective inhibitors of specific enzymes using this compound as a starting point. Another area of interest is the use of this compound in the study of metabolic disorders and the development of new therapies for these conditions. Additionally, this compound may have applications in the development of new anti-inflammatory and analgesic drugs.
Scientific Research Applications
2-[3-chloro-2-fluoro-6-(trifluoromethyl)phenyl]acetic Acid has been extensively studied for its potential applications in scientific research. This compound is known for its ability to inhibit the activity of certain enzymes, making it an ideal candidate for studying enzyme kinetics and mechanisms of action. This compound has also been used to study the effects of certain drugs on enzyme activity and to screen for potential drug candidates.
Safety and Hazards
The compound is considered hazardous. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to avoid breathing dust, mist, spray, and to wear protective gloves/clothing/eye protection/face protection . In case of contact with skin or eyes, it is advised to wash with plenty of soap and water .
properties
IUPAC Name |
2-[3-chloro-2-fluoro-6-(trifluoromethyl)phenyl]acetic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5ClF4O2/c10-6-2-1-5(9(12,13)14)4(8(6)11)3-7(15)16/h1-2H,3H2,(H,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXBHODMXTYGKEO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1C(F)(F)F)CC(=O)O)F)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5ClF4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301203858 | |
Record name | 3-Chloro-2-fluoro-6-(trifluoromethyl)benzeneacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301203858 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.58 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
261763-14-8 | |
Record name | 3-Chloro-2-fluoro-6-(trifluoromethyl)benzeneacetic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=261763-14-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Chloro-2-fluoro-6-(trifluoromethyl)benzeneacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301203858 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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